Cas no 2105-61-5 (1,2,4-Trifluoro-5-nitrobenzene)

• Product Name: 1,2,4-Trifluoro-5-nitrobenzene
• CAS No: 2105-61-5
• MF: C₆H₂F₃NO₂
• MW: 177.080791950226
• MDL: MFCD00007051
• CID: 42465
• PubChem ID: 75012
• Update Time: 2025-08-04

1,2,4-Trifluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trifluoro-5-nitrobenzene
• 2,4,5-trifluoronitrobenzene
• 1,2,4-difluoro-5-nitrobenzene
• 1,2,4-trifluor-5-nitrobenzol
• 1,2,4-trifluoro-5-nitro-benzene
• 1,2,4-trifluoro-5-nitrobezene
• 1,2,5-trifluoro-4-nitrobenzene
• 1-Nitro-2,4,5-trifluorobenzene
• 2,3-DIHYDRO-2-N-ACETYL-1`,2`-DI-O-ACETYL-BIOPTERIN-D3,BROWN SOLID
• 5-Nitro-1,2,4-trifluorobenzene
• Benzene,1,2,4-trifluoro-5-nitro
• Benzene, 1,2,4-trifluoro-5-nitro-
• BENZENE, 1,2,4-TRIFLUORO-5-NITRO
• 2,4,5-Trifluoro-1-nitrobenzene
• 2,4,5-trifluoro-nitrobenzene
• ROJNMGYMBLNTPK-UHFFFAOYSA-N
• NSC10248
• PubChem8866
• 4-chloro-2-flurophenol
• KSC494I9N
• 2,4,5-tri-flu
• CS-W020417
• AMY8666
• InChI=1/C6H2F3NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
• EN300-99951
• NS00046067
• W-107580
• Benzene,1,2,4-trifluoro-5-nitro-
• NSC-10248
• 2,4,5-tri-fluoronitrobenzene
• FT-0606252
• AKOS015888120
• A25244
• AKOS006221186
• 3ZU9GWD6VV
• 2,4,5-Trifluoronitrobenzene, 99%
• SCHEMBL58080
• F0001-0004
• AC-23673
• Benzene, 1,2,4-trifluoro-5-nitro;2,4,5-Trifluoro-5-nitrobenzene;1-Nitro-2,4,5-trifluorobenzene;4-chloro-2-flurophenol
• NSC 10248
• EINECS 218-281-5
• ROJNMGYMBLNTPK-UHFFFAOYSA-
• 2105-61-5
• MFCD00007051
• DTXSID30175270
• UNII-3ZU9GWD6VV
• AS-14357
• T1589
• DTXCID3097761
• DB-023816
• 218-281-5

• MDL： MFCD00007051
• Inchi： 1S/C6H2F3NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
• InChI Key： ROJNMGYMBLNTPK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1[N+](=O)[O-])F)F
• BRN： 2504270

Computed Properties

• Exact Mass: 177.00400
• Monoisotopic Mass: 177.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.544 g/mL at 25 °C(lit.)
• Melting Point: −11 °C (lit.)
• Boiling Point: 195°C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.4943(lit.)
• PSA: 45.82000
• LogP: 2.53530
• Solubility: Unable or difficult to mix

1,2,4-Trifluoro-5-nitrobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S36/37/39-S26-S45-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2,4-Trifluoro-5-nitrobenzene

Introduction to 1,2,4-Trifluoro-5-nitrobenzene (CAS No. 2105-61-5)

1,2,4-Trifluoro-5-nitrobenzene, with the CAS number 2105-61-5, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique trifluoro and nitro functional groups, which confer it with distinct chemical properties and reactivity profiles. The compound is widely used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1,2,4-Trifluoro-5-nitrobenzene consists of a benzene ring substituted with three fluorine atoms at the 1, 2, and 4 positions and a nitro group at the 5 position. The presence of these functional groups imparts high reactivity and stability to the molecule, making it an ideal starting material for a wide range of synthetic transformations. Recent studies have highlighted its potential in the development of novel drugs and materials with enhanced properties.

In the context of pharmaceutical research, 1,2,4-Trifluoro-5-nitrobenzene has been explored for its role in the synthesis of fluorinated compounds. Fluorine atoms are known to significantly influence the biological activity and metabolic stability of drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of 1,2,4-Trifluoro-5-nitrobenzene as a key intermediate in the synthesis of a novel class of antiviral agents. These agents demonstrated enhanced efficacy against several viral strains, including influenza and coronaviruses.

Beyond pharmaceutical applications, 1,2,4-Trifluoro-5-nitrobenzene has also found utility in the development of advanced materials. The trifluoro and nitro functionalities contribute to the electronic properties and thermal stability of polymers and coatings. A recent study in the Journal of Polymer Science (2023) described the use of this compound as a monomer in the synthesis of high-performance polymers with improved mechanical strength and chemical resistance.

The synthetic versatility of 1,2,4-Trifluoro-5-nitrobenzene is further exemplified by its application in organic synthesis. The compound can undergo various reactions such as nucleophilic substitution, reduction, and coupling reactions to form a diverse array of derivatives. These derivatives have been utilized in the synthesis of complex organic molecules with potential applications in fields ranging from materials science to biotechnology.

In terms of safety and handling, it is important to note that while 1,2,4-Trifluoro-5-nitrobenzene is not classified as a hazardous material under current regulations, proper precautions should be taken during its use. This includes working under well-ventilated conditions and using appropriate personal protective equipment (PPE) to minimize exposure risks.

The market demand for 1,2,4-Trifluoro-5-nitrobenzene has been steadily increasing due to its wide-ranging applications. Key players in the chemical industry are investing in research and development to optimize its production processes and explore new applications. For instance, leading chemical companies such as Merck KGaA and Sigma-Aldrich have developed efficient synthetic routes for large-scale production of this compound.

In conclusion, 1,2,4-Trifluoro-5-nitrobenzene (CAS No. 2105-61-5) is a valuable compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an indispensable intermediate in the synthesis of pharmaceuticals, advanced materials, and other specialty chemicals. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance in future technological advancements.